Cas no 130307-84-5 (methyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate)

• Product Name: methyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate
• CAS No: 130307-84-5
• MF: C₆H₅F₃O₃
• MW: 182.097312688828
• MDL: MFCD32874650
• CID: 3705561
• PubChem ID: 14642904
• Update Time: 2025-10-29

methyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate Chemical and Physical Properties

Names and Identifiers

• 3-Butynoic acid, 2-hydroxy-2-(trifluoromethyl)-, methyl ester
• methyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate
• methyl2-hydroxy-2-(trifluoromethyl)but-3-ynoate
• 130307-84-5
• EN300-26573241
• 995-634-6

• MDL： MFCD32874650
• Inchi： 1S/C6H5F3O3/c1-3-5(11,4(10)12-2)6(7,8)9/h1,11H,2H3
• InChI Key： BSJCWEMJCUIAEM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(O)(C(F)(F)F)C#C

Computed Properties

• Exact Mass: 182.01907850Da
• Monoisotopic Mass: 182.01907850Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate

Methyl 2-Hydroxy-2-(Trifluoromethyl)But-3-Ynoate: A Comprehensive Overview

Methyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate, also known by its CAS number 130307-84-5, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, with the molecular formula C6H5F3O2, has gained attention due to its unique structure and properties. The presence of a trifluoromethyl group and a hydroxyl group on the same carbon atom imparts distinctive reactivity and functionality to the molecule, making it a valuable building block in organic synthesis.

The synthesis of methyl 2-hydroxybut-3-ynoate derivatives has been extensively studied, with researchers exploring various methods to optimize yield and purity. Recent advancements in catalytic processes have enabled the efficient production of this compound, reducing costs and enhancing scalability for industrial applications. Its ability to undergo multiple types of reactions, such as nucleophilic additions and cycloadditions, makes it a key intermediate in the development of advanced materials and pharmaceuticals.

In the realm of material science, methyl 2-hydroxybut-3-ynoate has been utilized in the synthesis of high-performance polymers. The trifluoromethyl group contributes to thermal stability and chemical resistance, while the hydroxyl group facilitates cross-linking reactions. These properties are particularly advantageous in the production of adhesives, coatings, and sealants that require exceptional durability under harsh conditions.

The pharmaceutical industry has also benefited from the unique characteristics of methyl 2-hydroxybut-3-ynoate. Researchers have employed this compound as a precursor in the synthesis of bioactive molecules, including antibiotics and anti-inflammatory agents. Its ability to participate in enantioselective reactions has further expanded its utility in drug discovery programs, where stereochemistry plays a critical role in determining therapeutic efficacy.

Recent studies have highlighted the potential of methyl 2-hydroxybut-3-ynoate in green chemistry applications. By incorporating this compound into biodegradable polymers, scientists aim to develop environmentally friendly materials that can replace traditional petroleum-based products. The trifluoromethyl group not only enhances material performance but also contributes to reduced environmental impact due to its stability during degradation processes.

In conclusion, methyl 2-hydroxybut-3-ynoate (CAS No. 130307-84-5) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple industries underscore its importance as a key building block in contemporary chemical research. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing technology and improving quality of life is expected to grow significantly.